Cas no 16728-49-7 (Propanenitrile,3-(octyloxy)-)

• Product Name: Propanenitrile,3-(octyloxy)-
• CAS No: 16728-49-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 198141
• PubChem ID: 85576
• Update Time: 2025-04-19

Propanenitrile,3-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(octyloxy)-
• 3-(Octyloxy)propionitrile
• 3-(octyloxy)propiononitrile
• 3-Octoxypropanenitrile
• 3-Octyloxypropanenitrile
• Einecs 240-789-0
• 2-Cyanoethyloctyl ether
• Propanenitrile, 3-(octyloxy)-
• CAS-16728-49-7
• NS00025485
• DTXCID6024599
• DTXSID8044599
• SCHEMBL8874932
• CHEMBL3181931
• 3-(octyloxy)propanenitrile
• 1Y28X0CVR4
• Q27253133
• 16728-49-7
• NCGC00256642-01
• Tox21_302450
• UNII-1Y28X0CVR4
• 3-OCTYLOXYPROPIONITRILE
• AKOS009262683

• Inchi： 1S/C11H21NO/c1-2-3-4-5-6-7-10-13-11-8-9-12/h2-8,10-11H2,1H3
• InChI Key： JUBCYGQFVNMTIM-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCCCCCCC

Computed Properties

• Exact Mass: 183.16243
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02